4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-methylpropanoate

• IUPAC Name: [4-[(4-methylphenyl)carbamoyl]phenyl] 2-methylpropanoate
• InChI: InChI=1S/C18H19NO3/c1-12(2)18(21)22-16-10-6-14(7-11-16)17(20)19-15-8-4-13(3)5-9-15/h4-12H,1-3H3,(H,19,20)
• InChI Key: VVIINTNYLWECTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(=O)C(C)C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

The compound of interest, due to its complex structure, is likely involved in specialized chemical synthesis and applications. Its structure suggests potential for involvement in polymer synthesis, medicinal chemistry, and material science, given the presence of functional groups conducive to various chemical reactions and interactions.

Synthesis Analysis

Synthesis of compounds similar to "4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-methylpropanoate" typically involves multi-step organic reactions, starting from readily available substrates. A common approach might involve acylation reactions, where an acyl chloride reacts with an aromatic compound in the presence of a base to form an amide bond, followed by esterification to introduce the 2-methylpropanoate group. For example, Zeng et al. (2006) demonstrated the acylation of an amino acid ester with a furan-2-carbonyl chloride, which could be analogous to steps involved in synthesizing the target compound (Zeng, Li, & Cen, 2006).

Molecular Structure Analysis

The molecular structure of similar compounds often features significant intermolecular interactions, such as hydrogen bonding, which can influence the compound's physical properties and reactivity. For instance, the crystal structure analysis of related molecules has revealed extended chains or networks formed through hydrogen bonding, affecting the compound's solubility and melting point (Portilla et al., 2007).